Cas no 2567504-43-0 (3-bromo-5H,6H,7H,8H-imidazo1,5-apyrazine-1-carboxylic acid dihydrochloride)

• Product Name: 3-bromo-5H,6H,7H,8H-imidazo1,5-apyrazine-1-carboxylic acid dihydrochloride
• CAS No: 2567504-43-0
• MF: C₇H₁₀BrCl₂N₃O₂
• MW: 318.983198642731
• MDL: MFCD32878555
• CID: 5657649
• PubChem ID: 155820225
• Update Time: 2025-05-21

3-bromo-5H,6H,7H,8H-imidazo1,5-apyrazine-1-carboxylic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27694632
• 3-Bromo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine-1-carboxylic acid;dihydrochloride
• 2567504-43-0
• 3-bromo-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-1-carboxylic acid dihydrochloride
• Imidazo[1,5-a]pyrazine-1-carboxylic acid, 3-bromo-5,6,7,8-tetrahydro-, hydrochloride (1:2)
• 3-bromo-5H,6H,7H,8H-imidazo1,5-apyrazine-1-carboxylic acid dihydrochloride

• MDL： MFCD32878555
• Inchi： 1S/C7H8BrN3O2.2ClH/c8-7-10-5(6(12)13)4-3-9-1-2-11(4)7;;/h9H,1-3H2,(H,12,13);2*1H
• InChI Key： YOWPVANLNVFKOH-UHFFFAOYSA-N
• SMILES： BrC1=NC(C(=O)O)=C2CNCCN21.Cl.Cl

Computed Properties

• Exact Mass: 316.93334g/mol
• Monoisotopic Mass: 316.93334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2Ų

Additional information on 3-bromo-5H,6H,7H,8H-imidazo1,5-apyrazine-1-carboxylic acid dihydrochloride

3-Bromo-5H,6H,7H,8H-Imidazo[1,5-a]Pyrazine-1-Carboxylic Acid Dihydrochloride: A Comprehensive Overview

The compound 3-bromo-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-1-carboxylic acid dihydrochloride (CAS No. 2567504-43-0) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically imidazopyrazines, which are known for their unique electronic properties and structural versatility. The presence of the bromine atom at the 3-position and the carboxylic acid group at the 1-position makes this compound particularly interesting for researchers in the fields of organic chemistry, materials science, and pharmacology.

Recent studies have highlighted the importance of imidazopyrazines in the development of advanced materials. For instance, researchers have explored the use of imidazo[1,5-a]pyrazine derivatives in the creation of novel semiconductors and optoelectronic devices. The unique electronic structure of these compounds allows for efficient charge transport properties, making them ideal candidates for applications in organic light-emitting diodes (OLEDs) and photovoltaic cells. The dihydrochloride salt form of this compound is particularly advantageous due to its enhanced solubility in polar solvents, which facilitates its use in solution-based fabrication techniques.

In the pharmaceutical industry, 3-bromo-imidazo[1,5-a]pyrazine derivatives have shown promise as potential drug candidates. Recent research has focused on their ability to modulate key biological targets associated with various diseases. For example, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against a specific kinase involved in cancer cell proliferation. This finding underscores its potential as a lead compound for anti-cancer drug development.

The synthesis of 3-bromo-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-1-carboxylic acid dihydrochloride involves a multi-step process that typically begins with the preparation of the imidazopyrazine core. Researchers have developed several efficient routes to synthesize this compound, including one-pot condensation reactions and microwave-assisted synthesis techniques. These methods not only improve yield but also reduce reaction time and energy consumption.

One of the most intriguing aspects of this compound is its reactivity under various conditions. Studies have shown that it undergoes selective substitution reactions at the bromine atom when treated with nucleophiles or under specific catalytic conditions. This reactivity opens up new avenues for functionalizing the molecule with additional groups tailored for specific applications.

In terms of characterization techniques, modern analytical tools such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the structure and properties of this compound. High-resolution mass spectrometry has also been used to confirm its molecular formula and purity.

Looking ahead, ongoing research is focused on exploring the scalability of synthesis methods for 3-bromo-imidazo[1,5-a]pyrazine derivatives to meet increasing demand from both academic and industrial sectors. Additionally, efforts are being made to investigate its biocompatibility and toxicity profiles to evaluate its suitability for biomedical applications.

In conclusion, 3-bromo-5H,6H,7H,8H-imidazo[1,a]pyrazine-1-carboxylic acid dihydrochloride is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical properties and reactivity make it an attractive target for further research and development.